Cas no 1354007-27-4 ([1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester)

[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester is a chiral synthetic intermediate with potential applications in pharmaceutical research and peptide chemistry. Its structure features a piperidine scaffold functionalized with an (S)-2-aminopropionyl group and a benzyl-protected carbamate, offering versatility in further derivatization. The compound's stereocenter and amide bond enhance its utility in asymmetric synthesis, while the isopropyl and benzyl ester groups provide stability and controlled reactivity. This intermediate is particularly valuable for constructing peptidomimetics or bioactive molecules requiring precise spatial orientation. Its well-defined stereochemistry and functional group compatibility make it suitable for targeted modifications in drug discovery and medicinal chemistry applications.

[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester structure

1354007-27-4 structure

Product Name:[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester

CAS No:1354007-27-4

MF:C₂₀H₃₁N₃O₃

MW:361.478445291519

CID:2160060

Update Time:2025-06-08

[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

- [1-((S)-2-amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester
- (S)-Benzyl ((1-(2-aminopropanoyl)piperidin-4-yl)methyl)(isopropyl)carbamate
- AM96042
- [1-((S)-2-aminopropanyl)piperidin-4-ylmethyl]isopropylcarbamic acid benzyl ester
- [1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester
- Inchi： 1S/C20H31N3O3/c1-15(2)23(20(25)26-14-18-7-5-4-6-8-18)13-17-9-11-22(12-10-17)19(24)16(3)21/h4-8,15-17H,9-14,21H2,1-3H3/t16-/m0/s1
- InChI Key： JXRKPSSFQABSFL-INIZCTEOSA-N
- SMILES： O=C([C@H](C)N)N1CCC(CN(C(=O)OCC2C=CC=CC=2)C(C)C)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 455
Topological Polar Surface Area: 75.9

[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	083902-500mg	1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester	1354007-27-4		500mg	￡694.00	2022-03-01
Chemenu	CM498499-1g	(S)-Benzyl((1-(2-aminopropanoyl)piperidin-4-yl)methyl)(isopropyl)carbamate	1354007-27-4	97%	1g	$1378	2022-09-03

[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Additional information on [1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester

Research Briefing on [1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS: 1354007-27-4)

The compound [1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS: 1354007-27-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the piperidin-4-ylmethyl and benzyl ester moieties, contribute to its ability to interact with specific enzymatic targets. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and confirm its purity and stability under various conditions.

In vitro studies have demonstrated that [1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester exhibits promising inhibitory activity against several serine proteases implicated in inflammatory and neurodegenerative diseases. Notably, the compound has shown a high affinity for target enzymes, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of new therapeutic agents.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles in animal models. The benzyl ester group has been identified as a critical determinant of its bioavailability, enabling efficient penetration of cellular membranes. However, challenges related to metabolic stability and potential off-target effects remain to be addressed in future studies.

In conclusion, [1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-isopropyl-carbamic acid benzyl ester (CAS: 1354007-27-4) represents a promising candidate for further drug development. Its unique chemical structure and potent biological activity make it a valuable tool for understanding protease-mediated pathways and designing targeted therapies. Ongoing research efforts are expected to elucidate its full therapeutic potential and optimize its pharmacological properties.